Tert-butyl 3-ethynyl-3-methylpiperidine-1-carboxylate

• Molecular Formula: C13H21NO2
• Molecular Weight: 223.31 g/mol
• IUPAC Name: tert-butyl 3-ethynyl-3-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C13H21NO2/c1-6-13(5)8-7-9-14(10-13)11(15)16-12(2,3)4/h1H,7-10H2,2-5H3
• InChI Key: AQKMTUKKGVVLHC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)OC(C)(C)C)C#C

Description

Tert-butyl 3-ethynyl-3-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl 3-formyl-3-methylpiperidine-1-carboxylate (2.10 g, 9.25 mmol) in methanol (40 mL) was added potassium carbonate (2.76 g, 20.00 mmol). The mixture was treated with dimethyl 1-diazo-2-oxopropylphosphonate (2.11 g, 11.00 mmol), and the resulting mixture was allowed to stir at room temperature. After 2 h, the mixture was concentrated, diluted with water, and extracted with ethyl acetate. The organic phase was washed with brine, dried over magnesium sulfate, filtered, and concentrated. The residue was purified by silica gel chromatography (6% ethyl acetate/petroleum ether elute) to afford 1.50 g (73%) of tert-butyl 3-ethynyl-3-methylpiperidine-1-carboxylate as a pale yellow oil.